Cas no 88229-16-7 (N-Cyclopropyl 4-fluorobenzamide)

• Product Name: N-Cyclopropyl 4-fluorobenzamide
• CAS No: 88229-16-7
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• MDL: MFCD03363521
• CID: 640508
• PubChem ID: 4088729
• Update Time: 2025-07-17

N-Cyclopropyl 4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-cyclopropyl-4-fluoro-
• N-Cyclopropyl 4-fluorobenzamide
• N-cyclopropyl-4-fluorobenzamide
• CS-0211080
• A862276
• SCHEMBL532160
• BS-23751
• E85267
• N-Cyclopropyl4-fluorobenzamide
• DTXSID70399175
• MFCD03363521
• 88229-16-7
• AKOS003274656
• YPSPTZQFKWMPDX-UHFFFAOYSA-N
• STK402079

• MDL： MFCD03363521
• Inchi： 1S/C10H10FNO/c11-8-3-1-7(2-4-8)10(13)12-9-5-6-9/h1-4,9H,5-6H2,(H,12,13)
• InChI Key： YPSPTZQFKWMPDX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NC1CC1)=O

Computed Properties

• Exact Mass: 179.07500
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 323.6±25.0 °C at 760 mmHg
• Flash Point: 149.5±23.2 °C
• PSA: 29.10000
• LogP: 2.10880
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Cyclopropyl 4-fluorobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Cyclopropyl 4-fluorobenzamide

Comprehensive Analysis of N-Cyclopropyl 4-fluorobenzamide (CAS No. 88229-16-7): Properties, Applications, and Industry Trends

N-Cyclopropyl 4-fluorobenzamide (CAS 88229-16-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated benzamide derivative combines a cyclopropyl moiety with a 4-fluorophenyl group, creating a versatile scaffold for drug discovery. Recent studies highlight its potential as a building block in kinase inhibitors and antimicrobial agents, aligning with the growing demand for fluorinated pharmaceuticals in modern medicine.

The compound's molecular structure (C₁₀H₁₀FNO) exhibits interesting physicochemical properties. With a molecular weight of 179.19 g/mol, it demonstrates moderate lipophilicity (LogP ≈ 2.1) ideal for bioavailability optimization—a key focus in current medicinal chemistry research. The fluorine atom at the para position enhances metabolic stability, while the cyclopropyl group contributes to conformational restriction, both desirable traits in small molecule drug design.

In synthetic chemistry, N-Cyclopropyl 4-fluorobenzamide serves as a valuable intermediate for heterocyclic compound synthesis. Researchers utilize its amide functionality for condensation reactions or as a directing group in metal-catalyzed cross-couplings. The compound's stability under various conditions makes it particularly useful for high-throughput screening applications, addressing the pharmaceutical industry's need for reliable chemical building blocks.

Emerging applications include its exploration in crop protection formulations, where fluorinated compounds show enhanced pesticidal activity. With increasing global focus on sustainable agriculture, the agrochemical sector shows growing interest in such structurally optimized molecules. The compound's environmental fate and ecotoxicological profile are currently under investigation to meet stringent regulatory standards.

Quality control of CAS 88229-16-7 typically involves HPLC purity analysis (>98%) and comprehensive spectroscopic characterization (1H/13C NMR, LC-MS). Storage recommendations suggest keeping the material in amber glass under inert atmosphere at 2-8°C to maintain stability—critical information for laboratories handling sensitive reagents in multi-step syntheses.

Market analysts note rising demand for fluorinated fine chemicals like N-Cyclopropyl 4-fluorobenzamide, driven by expanding pharmaceutical R&D budgets. The compound's patent landscape shows activity in multiple therapeutic areas, particularly in central nervous system (CNS) drug development. This aligns with current industry trends toward precision medicine and targeted therapies.

From a regulatory perspective, proper handling of 88229-16-7 requires standard laboratory precautions (gloves, eye protection). While not classified as hazardous under GHS criteria, its material safety data sheet (MSDS) should always be consulted before use—a best practice emphasized in modern laboratory safety protocols.

Future research directions may explore the compound's potential in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities. Its balanced physicochemical properties make it an attractive candidate for fragment-based drug discovery—a hot topic in current pharmaceutical innovation circles.

For researchers sourcing N-Cyclopropyl 4-fluorobenzamide, verification of CAS registry number 88229-16-7 is essential to ensure material consistency. Reputable suppliers typically provide comprehensive analytical data and certificates of analysis (CoA), crucial for regulatory compliance in GMP environments.

The compound's cost-effectiveness compared to more complex fluorinated intermediates contributes to its growing popularity in academic research settings. Its straightforward synthesis from commercially available 4-fluorobenzoic acid derivatives makes it accessible for medicinal chemistry programs at various scales.

In analytical applications, 88229-16-7 has shown utility as a reference standard in LC-MS method development, particularly for studying amide-containing drug metabolites. This application capitalizes on the compound's favorable ionization characteristics and chromatographic behavior.

Environmental considerations for N-Cyclopropyl 4-fluorobenzamide include proper waste disposal methods for fluorinated compounds. The pharmaceutical industry's increasing emphasis on green chemistry principles has spurred development of improved degradation protocols for such materials.

Technological advances in flow chemistry have enabled more efficient large-scale production of this intermediate, addressing supply chain challenges for custom synthesis providers. Continuous manufacturing approaches reduce solvent waste while improving yield—key factors in sustainable chemical production.

The intellectual property landscape surrounding CAS 88229-16-7 continues to evolve, with recent patent applications disclosing novel derivatives for inflammatory disease treatment. This reflects broader industry trends toward structure-activity relationship (SAR) optimization of core scaffolds.

For formulation scientists, the compound's solid-state properties (melting point 98-102°C) make it suitable for various drug delivery systems. Its compatibility with common pharmaceutical excipients is currently being evaluated in preformulation studies—an area of intense interest in pharmaceutical development.

Emerging analytical techniques like cryo-electron microscopy may provide new insights into the compound's molecular interactions, particularly its potential as a protein binding modulator. Such applications represent the cutting edge of structural biology research.